1-Ethylpropyl octanoate
Overview
Description
1-Ethylpropyl octanoate, also known as Ethyl caprylate or Ethyl n-Octanoate, is a chemical compound with the molecular formula C13H26O2 . It has a molecular weight of 214.35 g/mol . It is an ester of octanoic acid, which is a saturated fatty acid and a medium-chain fatty acid (MCFA) .
Molecular Structure Analysis
The molecular structure of this compound consists of a chain of carbon atoms with hydrogen atoms attached, ending in an ester functional group (-COO-), which is characteristic of esters . The exact structure can be represented as follows: CH3(CH2)6COOCH2CH(CH3)2 .Scientific Research Applications
1. Medical Applications
1-Ethylpropyl octanoate, also known as 1-octanol, has been explored for its potential medical applications. A pilot trial conducted by Bushara et al. (2004) demonstrated that 1-octanol significantly decreased tremor amplitude in patients with essential tremor (ET) without significant side effects, suggesting its potential as a safe treatment option for ET (Bushara et al., 2004). Additionally, Voller et al. (2016) reported a dose-escalation study of octanoic acid in ET patients, indicating a dose-dependent effect in tremor reduction, further supporting the therapeutic potential of 1-octanol in treating ET (Voller et al., 2016).
2. Industrial Chemical Production
In the field of industrial chemistry, 1-octanol holds significant value. Hernández Lozada et al. (2020) discussed the production of 1-octanol in Escherichia coli via a high flux thioesterase route, showcasing its utility as a precursor in the production of linear low-density polyethylene (LLDPE) and as a growth inhibitor of tobacco plant suckers (Hernández Lozada et al., 2020).
3. Cosmetic and Medicinal Product Formulation
Isopropyl octanoate, a derivative of 1-octanol, is used in the formulation of cosmetics, foods, and medicines. Maruyama et al. (2016) reported the esterification of octanoic acid with isopropanol using zinc n-octanoate as a catalyst, emphasizing its application in the cosmetic and pharmaceutical industries (Maruyama et al., 2016).
4. Environmental Analysis
1-Octanol has been utilized in environmental analysis techniques. Theis et al. (2001) demonstrated the use of 1-octanol in headspace solvent microextraction for the preconcentration and analysis of volatile compounds in aqueous matrices (Theis et al., 2001).
Safety and Hazards
According to the safety data sheet, 1-Ethylpropyl octanoate is classified as a combustible liquid and is toxic to aquatic life with long-lasting effects . It is advised to keep the substance away from heat, sparks, open flames, and hot surfaces. If in eyes, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
pentan-3-yl octanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-4-7-8-9-10-11-13(14)15-12(5-2)6-3/h12H,4-11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXFCYOWGZVUVFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OC(CC)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20282043 | |
Record name | 1-Ethylpropyl octanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20282043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5457-67-0 | |
Record name | NSC23946 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=23946 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Ethylpropyl octanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20282043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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